Cas no 102096-60-6 ((R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate)

• Product Name: (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate
• CAS No: 102096-60-6
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD00043403
• CID: 124910
• PubChem ID: 24863437
• Update Time: 2025-07-18

(R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate Chemical and Physical Properties

Names and Identifiers

• (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate
• (Ｒ)-(+)-Alpha-Acryloyloxy-Beta,Beta-Dimethyl-Gamma-Butyrolactone
• (R)-α-Acryloyloxy-β,β-dimethyl-γ-butyrolactone
• 2-Propenoic acid,(3R)-tetrahydro-4,4-dimethyl-2-oxo-3-furanyl ester
• [(3R)-4,4-dimethyl-2-oxooxolan-3-yl] prop-2-enoate
• (R)-alpha-Acryloyloxy-beta,beta-dimethyl-gamma-butyrolactone, 95%
• (R)- alpha -Acryloyloxy- beta , beta -dimethyl- gamma -butyrolactone
• (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-ylacrylate
• (3R)-4,4-Dimethyl-2-oxooxolan-3-yl prop-2-enoate
• 102096-60-6
• DTXSID50383517
• ( poundO)-(+)-Alpha-acryloyloxy-beta,beta-dimethyl-gamma-butyrolactone
• SCHEMBL1351991
• AKOS015913251
• MFCD00043403
• F53060

• MDL： MFCD00043403
• Inchi： 1S/C9H12O4/c1-4-6(10)13-7-8(11)12-5-9(7,2)3/h4,7H,1,5H2,2-3H3/t7-/m0/s1
• InChI Key： ICMBTQSRUNSRKI-ZETCQYMHSA-N
• SMILES： O1C([C@@H](C(C)(C)C1)OC(C=C)=O)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.125 g/mL at 20 °C(lit.)
• Melting Point: 7-8 °C (lit.)
• Boiling Point: 84 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.46(lit.)
• PSA: 52.60000
• LogP: 0.66720
• Solubility: Not determined
• Optical Activity: [α]20/D +6.0°, c = 17 in methylene chloride

(R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S26-28-61
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate

Chemical Profile of (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate (CAS No. 102096-60-6)

(R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate, with the CAS number 102096-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of acrylate derivatives, characterized by its unique structural framework and functional properties. The presence of a chiral center at the (R) configuration makes it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals.

The molecular structure of (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate consists of a tetrahydrofuran ring substituted with a methyl group at the 4-position and an acrylate moiety at the 3-position. The oxo group at the 2-position introduces a polar functional site, enhancing its reactivity in various chemical transformations. This structural motif makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the application of chiral auxiliaries and ligands in asymmetric synthesis. The (R)-configuration of this compound has been explored as a key component in catalytic systems designed to promote enantioselective reactions. For instance, researchers have utilized derivatives of (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate in transition metal-catalyzed cross-coupling reactions, where its steric and electronic properties facilitate high yields of enantiomerically enriched products.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The acrylate group is known to participate in various bioconjugation reactions, making it an excellent candidate for drug discovery and development. Recent studies have demonstrated its utility in the preparation of protease inhibitors and other therapeutic agents targeting inflammatory and metabolic disorders. The chiral nature of the compound ensures that these synthetic pathways can be tailored to produce enantiomerically pure compounds with enhanced pharmacological properties.

The tetrahydrofuran ring in (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate also contributes to its chemical versatility. This moiety can undergo various transformations, including epoxidation, reduction, and nucleophilic substitution, providing multiple routes for functionalization. These reactions are particularly valuable in medicinal chemistry, where diverse molecular architectures are often required to achieve optimal pharmacokinetic profiles.

Advances in synthetic methodologies have further expanded the applications of this compound. For example, flow chemistry techniques have been employed to produce (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate and its derivatives under controlled conditions with high reproducibility. This approach has enabled researchers to explore novel synthetic pathways and optimize reaction conditions for industrial-scale production.

The safety and environmental considerations associated with handling this compound are also important. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be maintained under inert atmospheres to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

In conclusion, (R)-4,4-Dimethyl-2-oxotetrahydrofuran-3-yl acrylate (CAS No. 102096-60-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.